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Compound of Interest

3,5-Dimethylbenzenesulfonyl
Compound Name:
chloride

Cat. No.: B1301094

Essential Safety and Handling Guide for 3,5-
Dimethylbenzenesulfonyl Chloride

For Immediate Reference by Laboratory Professionals

This guide provides critical safety protocols and logistical information for handling 3,5-
Dimethylbenzenesulfonyl chloride (CAS No. 2905-27-3). Adherence to these procedures is
essential for ensuring personal safety and proper management of this chemical in a research
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

3,5-Dimethylbenzenesulfonyl chloride is a corrosive and lachrymatory (tear-inducing)
compound that can cause severe skin burns and eye damage.[1][2] It is also harmful if
swallowed and may cause respiratory irritation.[3][4] Therefore, stringent adherence to PPE
protocols is mandatory.

Core PPE Requirements:

o Eye and Face Protection: Chemical safety goggles and a face shield are essential to protect
against splashes.[2][3][5] Standard safety glasses are insufficient.
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o Skin Protection: A complete suit protecting against chemicals is required.[5] Wear
appropriate protective gloves and clothing to prevent skin exposure.[3] Disposable gloves
are often preferred due to the difficulty of proper decontamination of reusable items.[6]

o Respiratory Protection: All handling of 3,5-Dimethylbenzenesulfonyl chloride must be
conducted in a properly functioning chemical fume hood.[1][3] If exposure limits are
exceeded or irritation is experienced, a NIOSH/MSHA or European Standard EN 149
approved respirator with an acid gas filter is necessary.[3]

o Footwear: Safety footwear that covers and protects the entire foot is required in areas where
this chemical is handled or stored.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for 3,5-Dimethylbenzenesulfonyl

chloride.
Property Value
Molecular Formula CsHoClO2S
Molecular Weight 204.67 g/mol
Appearance Colorless to pale yellow liquid or crystalline

powder

Melting Point 92-94 °C
Boiling Point 302.3 °C at 760 mmHg
Density 1.29 g/cm3
Flash Point 128 °C/ 262.4 °F
Autoignition Temperature 450 °C /842 °F

Note: Physical properties can vary slightly between sources.[1]

Operational Plan: Handling and Storage
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A systematic approach to handling and storage is crucial for minimizing risk.
Handling Protocol:

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible and have been recently tested.[8]

o Ventilation: Always work in a well-ventilated area, preferably within a certified chemical fume
hood.[1][3]

o Personal Protective Equipment: Don the required PPE as outlined in Section 1 before
opening the container.

» Dispensing: Open containers carefully and dispense the required amount slowly to avoid
splashing or creating dust.

o After Handling: Wash hands and any exposed skin thoroughly after handling.[3] Do not eat,
drink, or smoke in the work area.[3]

Storage Protocol:

Store in a dry, cool, and well-ventilated place.[3]

Keep the container tightly closed and store locked up.[2][3]

The substance is moisture-sensitive; handle and store under an inert atmosphere if possible.

[3]

Incompatible materials include strong oxidizing agents and strong bases.[3]

Disposal Plan

Proper disposal of 3,5-Dimethylbenzenesulfonyl chloride and contaminated materials is
critical to prevent environmental contamination and ensure regulatory compliance.

Disposal Protocol:
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» Waste Collection: Collect waste 3,5-Dimethylbenzenesulfonyl chloride and any

contaminated materials (e.g., gloves, absorbent pads) in a suitable, closed, and properly
labeled container.

o Waste Disposal: Dispose of the contents and container to an approved waste disposal plant.
[3][9] All disposal activities must be in accordance with local, state, and federal regulations.
Do not release into the environment.|[3]

Emergency Spill Response Workflow

The following diagram outlines the procedural steps for responding to a spill of 3,5-
Dimethylbenzenesulfonyl chloride.
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Workflow for 3,5-Dimethylbenzenesulfonyl Chloride Spill

Immediate Actions

Evacuate Immediate Area

'

Alert Colleagues and Supervisor

l

Don Appropriate PPE

Containmerit & Cleanup

y

Ensure Adequate Ventilation

'

Contain Spill with Inert Absorbent Material

l

Collect and Place in a Closed Container

l

Decontaminate Spill Area

Post-geanup

Dispose of Waste According to Regulations

l

Report the Incident

Click to download full resolution via product page

Caption: Spill Response Workflow for 3,5-Dimethylbenzenesulfonyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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